Cas no 391895-78-6 (2-(4-methoxyphenyl)-N-({N'-(1E)-(3-methylthiophen-2-yl)methylidenehydrazinecarbonyl}methyl)acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-({N'-(1E)-(3-methylthiophen-2-yl)methylidenehydrazinecarbonyl}methyl)acetamide
• CAS No: 391895-78-6
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 6435726
• Update Time: 2025-07-09

2-(4-methoxyphenyl)-N-({N'-(1E)-(3-methylthiophen-2-yl)methylidenehydrazinecarbonyl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-({N'-(1E)-(3-methylthiophen-2-yl)methylidenehydrazinecarbonyl}methyl)acetamide
• (E)-2-(4-methoxyphenyl)-N-(2-(2-((3-methylthiophen-2-yl)methylene)hydrazinyl)-2-oxoethyl)acetamide
• Glycine, N-[(4-methoxyphenyl)acetyl]-, [(3-methyl-2-thienyl)methylene]hydrazide (9CI)

• Inchi： 1S/C17H19N3O3S/c1-12-7-8-24-15(12)10-19-20-17(22)11-18-16(21)9-13-3-5-14(23-2)6-4-13/h3-8,10H,9,11H2,1-2H3,(H,18,21)(H,20,22)
• InChI Key： RJGGQMMGBWLVDT-UHFFFAOYSA-N
• SMILES： C(NN=CC1SC=CC=1C)(=O)CNC(CC1=CC=C(OC)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-methoxyphenyl)-N-({N'-(1E)-(3-methylthiophen-2-yl)methylidenehydrazinecarbonyl}methyl)acetamide

Comprehensive Analysis of 2-(4-methoxyphenyl)-N-({N'-(1E)-(3-methylthiophen-2-yl)methylidenehydrazinecarbonyl}methyl)acetamide (CAS No. 391895-78-6)

The compound 2-(4-methoxyphenyl)-N-({N'-(1E)-(3-methylthiophen-2-yl)methylidenehydrazinecarbonyl}methyl)acetamide (CAS No. 391895-78-6) is a specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including a 4-methoxyphenyl moiety, a 3-methylthiophene ring, and a hydrazinecarbonyl linkage. These features make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Researchers are increasingly exploring its potential applications due to its modular design, which allows for further derivatization.

In recent years, the demand for heterocyclic compounds like 2-(4-methoxyphenyl)-N-({N'-(1E)-(3-methylthiophen-2-yl)methylidenehydrazinecarbonyl}methyl)acetamide has surged, driven by their versatility in drug discovery and agrochemical development. The thiophene and hydrazide components are particularly noteworthy, as they are frequently found in bioactive molecules. This compound's CAS No. 391895-78-6 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies. Its stability under various conditions also makes it a candidate for advanced material applications, such as organic semiconductors or catalysts.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-(4-methoxyphenyl)-N-({N'-(1E)-(3-methylthiophen-2-yl)methylidenehydrazinecarbonyl}methyl)acetamide?" The synthesis typically involves multi-step reactions, starting with the condensation of 4-methoxyphenylacetic acid derivatives with glycine hydrazide, followed by Schiff base formation with 3-methylthiophene-2-carbaldehyde. Optimizing these steps is a hot topic in organic chemistry forums, as yield and purity are critical for downstream applications.

Another trending discussion revolves around the biological activity of 2-(4-methoxyphenyl)-N-({N'-(1E)-(3-methylthiophen-2-yl)methylidenehydrazinecarbonyl}methyl)acetamide. Preliminary studies suggest that its structural analogs exhibit antimicrobial and anti-inflammatory properties, sparking interest in its potential as a lead compound for new therapeutics. Researchers are also investigating its molecular docking profiles to predict interactions with biological targets, a method widely used in computational drug design.

From an industrial perspective, the compound's scalability and cost-effectiveness are frequently debated. Manufacturers are exploring greener synthetic protocols to align with sustainable chemistry trends, such as using solvent-free conditions or biocatalysts. These efforts resonate with the growing emphasis on Environmental, Social, and Governance (ESG) compliance in chemical production.

In summary, 2-(4-methoxyphenyl)-N-({N'-(1E)-(3-methylthiophen-2-yl)methylidenehydrazinecarbonyl}methyl)acetamide (CAS No. 391895-78-6) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from pharmaceuticals to advanced materials—underscore its relevance in contemporary research. As scientific inquiries evolve, this compound is poised to remain a focal point for breakthroughs in synthetic and applied chemistry.